Cas no 2107273-02-7 (N-(m-PEG4)-N'-(azide-PEG3)-Cy5)

• Product Name: N-(m-PEG4)-N'-(azide-PEG3)-Cy5
• CAS No: 2107273-02-7
• MF: C₄₂H₆₀ClN₅O₇
• MW: 782.408110618591
• CID: 4638606
• PubChem ID: 136993188
• Update Time: 2025-10-30

N-(m-PEG4)-N'-(azide-PEG3)-Cy5 Chemical and Physical Properties

Names and Identifiers

• N-(m-PEG4)-N'-(azide-PEG3)-Cy5
• HY-141063
• 2107273-02-7
• BP-23003
• 2-[(1E,3E)-5-[(2E)-1-(2-{2-[2-(2-azidoethoxy)ethoxy]ethoxy}ethyl)-3,3-dimethyl-2,3-dihydro-1H-indol-2-ylidene]penta-1,3-dien-1-yl]-3,3-dimethyl-1-(2,5,8,11-tetraoxatridecan-13-yl)-3H-indol-1-ium chloride
• CS-0115485
• DA-55859
• (2E)-1-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]-2-[(2E,4E)-5-[1-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethyl]-3,3-dimethylindol-1-ium-2-yl]penta-2,4-dienylidene]-3,3-dimethylindole;chloride

• Inchi： 1S/C42H60N5O7.ClH/c1-41(2)35-13-9-11-15-37(35)46(20-23-50-28-31-53-30-27-49-22-19-44-45-43)39(41)17-7-6-8-18-40-42(3,4)36-14-10-12-16-38(36)47(40)21-24-51-29-32-54-34-33-52-26-25-48-5;/h6-18H,19-34H2,1-5H3;1H/q+1;/p-1
• InChI Key： PVVXUYTUWFXSAS-UHFFFAOYSA-M
• SMILES： C(N1C(C(C)(C)C2=CC=CC=C12)=CC=CC=CC1C(C2=CC=CC=C2[N+]=1CCOCCOCCOCCOC)(C)C)COCCOCCOCCN=[N+]=[N-].[Cl-]

Computed Properties

• Exact Mass: 781.4181270g/mol
• Monoisotopic Mass: 781.4181270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 55
• Rotatable Bond Count: 27
• Complexity: 1260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2Ų

Additional information on N-(m-PEG4)-N'-(azide-PEG3)-Cy5

Comprehensive Overview of N-(m-PEG4)-N'-(azide-PEG3)-Cy5 (CAS No. 2107273-02-7): A Versatile Fluorescent Probe for Biomedical Research

In the rapidly evolving field of biomedical imaging and bioconjugation, N-(m-PEG4)-N'-(azide-PEG3)-Cy5 (CAS No. 2107273-02-7) has emerged as a critical tool for researchers. This compound combines the exceptional fluorescence properties of Cy5 with the biocompatibility of PEG (polyethylene glycol) spacers and the click-chemistry-ready azide group. Its unique structure enables precise labeling of biomolecules, making it indispensable in applications ranging from super-resolution microscopy to targeted drug delivery systems.

The growing demand for advanced fluorescent probes in life sciences has positioned N-(m-PEG4)-N'-(azide-PEG3)-Cy5 at the forefront of innovation. With increasing searches for "near-infrared imaging agents" and "PEGylated fluorescent dyes," this compound answers the need for reagents that offer both excellent water solubility and minimal interference with biological systems. The m-PEG4 spacer significantly enhances solubility while the azide-PEG3 arm provides a convenient handle for copper-free click chemistry reactions.

Recent breakthroughs in antibody-drug conjugates (ADCs) and in vivo imaging have further highlighted the value of this compound. Researchers frequently inquire about "how to conjugate Cy5 to antibodies" or "best dyes for live cell tracking" - questions that N-(m-PEG4)-N'-(azide-PEG3)-Cy5 is uniquely qualified to address. Its excitation/emission maxima at 650/670 nm fall within the ideal window for minimizing autofluorescence while maximizing tissue penetration, a feature particularly valued in tumor targeting studies and lymph node mapping.

The compound's design incorporates several cutting-edge features that respond to current research trends. The azide group allows for strain-promoted alkyne-azide cycloaddition (SPAAC), addressing the growing need for bioorthogonal chemistry in complex biological environments. Meanwhile, the PEG linker architecture reflects the pharmaceutical industry's shift toward improved pharmacokinetic properties, as evidenced by rising searches for "PEGylation strategies for biomolecules" and "reducing immunogenicity of fluorescent tags."

From a technical perspective, N-(m-PEG4)-N'-(azide-PEG3)-Cy5 demonstrates remarkable stability against photobleaching, a crucial factor for long-term imaging experiments that often concern researchers investigating "photostable NIR dyes." The compound's modular design also enables easy adaptation to various experimental needs, whether for creating fluorescent biosensors or developing theranostic nanoparticles - two areas experiencing exponential growth in publication rates.

Quality control aspects of N-(m-PEG4)-N'-(azide-PEG3)-Cy5 production align with increasing industry focus on "characterization of PEGylated compounds" and "HPLC purification of fluorescent dyes." The CAS registry number 2107273-02-7 provides unambiguous identification, particularly important for researchers comparing products or verifying literature references - a practice becoming more prevalent with the expansion of open science initiatives and reproducibility efforts in life sciences.

Looking toward future applications, this compound shows particular promise in emerging fields like single-molecule imaging and multiplexed detection systems. Its compatibility with various microscopy platforms (including TIRF, STORM, and light-sheet microscopy) makes it a versatile choice for laboratories investing in advanced imaging infrastructure. The compound's performance characteristics directly address common researcher pain points expressed in searches for "high quantum yield NIR dyes" and "low nonspecific binding fluorescent labels."

In conclusion, N-(m-PEG4)-N'-(azide-PEG3)-Cy5 (CAS No. 2107273-02-7) represents a sophisticated solution at the intersection of molecular imaging, bioconjugation chemistry, and drug delivery system development. Its thoughtful design anticipates current methodological challenges while providing the flexibility needed for tomorrow's breakthroughs, making it an increasingly essential reagent in both academic and industrial research settings.